Methyl 2-(naphthalen-1-yl)benzoate
Overview
Description
“Methyl 2-(naphthalen-1-yl)benzoate” is a chemical compound with the molecular formula C18H14O2 . It has a molecular weight of 262.3 .
Synthesis Analysis
A series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives were synthesized through direct acylation reactions of 2-amino-2-(naphthalen-1-yl)acetonitrile .Molecular Structure Analysis
The molecular structure of “Methyl 2-(naphthalen-1-yl)benzoate” can be found in the MOL file 93655-02-8.mol . The structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
The compound naphthalen-2-yl 1-(benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate was synthesized with an excellent yield and high regioselectivity via the copper (I)-catalyzed alkyne–azide cycloaddition reaction (CuAAC), using diethyl (α-azido(benzamido)methyl)phosphonate .Physical And Chemical Properties Analysis
“Methyl 2-(naphthalen-1-yl)benzoate” has a melting point of 87-88 °C and a boiling point of 210-213 °C (Press: 12 Torr). Its density is predicted to be 1.156±0.06 g/cm3 .Scientific Research Applications
Product Selectivity in Thermal Reactions
Methyl 2-(naphthalen-1-yl)benzoate has been studied for its role in thermal reactions, specifically in the Buchner reaction. A study by Serebryannikova et al. (2021) investigated the product selectivity of thermal Buchner reactions of certain diazoacetates with naphthalene. This study is significant for understanding the chemical behavior of similar compounds under thermal conditions and their potential applications in synthetic chemistry (Serebryannikova et al., 2021).
PAH Formation in Pyrolysis
Research by Jin et al. (2021) focused on the formation of polycyclic aromatic hydrocarbons (PAHs) from α-methyl-naphthalene pyrolysis. Understanding the pyrolytic behavior of such compounds is crucial for applications in petrochemical industries and for managing environmental impacts of soot particles (Jin et al., 2021).
Colorimetric Sensing of Fluoride Anions
The potential of derivatives of Methyl 2-(naphthalen-1-yl)benzoate in colorimetric sensing was explored by Younes et al. (2020). They synthesized a series of derivatives and found that one compound exhibited a color transition in response to fluoride anions, indicating its usefulness in detecting fluoride in solutions (Younes et al., 2020).
Ring Contraction Reactions
A study by Ferraz and Silva (2002) investigated the effect of protecting groups on the ring contraction of certain alkenol derivatives. Their findings offer insight into the influence of different protecting groups on the chemical behavior of these compounds, which is relevant for synthetic applications (Ferraz & Silva, 2002).
Anticancer Evaluation
Salahuddin et al. (2014) synthesized derivatives of Methyl 2-(naphthalen-1-yl)benzoate and evaluated their anticancer properties. This study contributes to the understanding of the potential biomedical applications of these compounds (Salahuddin et al., 2014).
Biological Activities and Molecular Docking
The biological activities and molecular docking investigations of Methyl 2-(naphthalen-1-yl)benzoate derivatives were studied by Vetrivelan (2019). This research is important for exploring the therapeutic potential and interaction mechanisms of these compounds (Vetrivelan, 2019).
Safety And Hazards
Future Directions
properties
IUPAC Name |
methyl 2-naphthalen-1-ylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14O2/c1-20-18(19)17-11-5-4-10-16(17)15-12-6-8-13-7-2-3-9-14(13)15/h2-12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSCHBPCWJOQPQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C2=CC=CC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50294710 |
Source
|
| Record name | methyl 2-(naphthalen-1-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50294710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(naphthalen-1-yl)benzoate | |
CAS RN |
93655-02-8 |
Source
|
| Record name | NSC97685 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97685 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | methyl 2-(naphthalen-1-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50294710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
